2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol

• IUPAC Name: 4-hydroxy-2,3a-dimethyl-4a,5,6,7,8,8a-hexahydro-3H-[1,2]oxazolo[2,3-a]benzimidazol-2-ol
• InChI: InChI=1S/C11H20N2O3/c1-10-7-11(2,14)16-13(10)9-6-4-3-5-8(9)12(10)15/h8-9,14-15H,3-7H2,1-2H3
• InChI Key: BNONAEFSRJRCND-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(ON1C3CCCCC3N2O)(C)O
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol

Description

2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol, also known as DM-OH, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol exerts its biological effects through various mechanisms of action. One of the main mechanisms of action is its ability to scavenge free radicals and reduce oxidative stress, which can contribute to the development of various diseases. 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol also modulates various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell proliferation, survival, and differentiation. Additionally, 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been shown to modulate neurotransmitter systems, including the cholinergic and dopaminergic systems, which are involved in cognitive function.
Biochemical and Physiological Effects
2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been shown to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties, neuroprotective effects, and enhancement of cognitive function. 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has also been shown to modulate various cellular processes, including cell proliferation, survival, and differentiation. Additionally, 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been shown to modulate neurotransmitter systems, which can contribute to its effects on cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol for lab experiments is its high yield and purity, which makes it easy to obtain and use in various assays. Additionally, 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been shown to have potent biological effects, making it a promising candidate for the development of new drugs. However, one of the limitations of 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol is its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. Another direction is to elucidate its mechanism of action in more detail, including its effects on various signaling pathways and cellular processes. Additionally, further studies are needed to investigate the safety and toxicity of 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol, as well as its pharmacokinetics and pharmacodynamics. Finally, the development of new formulations and delivery methods for 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol could enhance its potential as a therapeutic agent.

Scientific Research Applications

2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In pharmacology, 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been shown to have potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs. In neuroscience, 2,3a-dimethyloctahydroisoxazolo[2,3-a]benzimidazole-2,4(2H)-diol has been studied for its potential neuroprotective effects and its ability to enhance cognitive function.